Cas no 1565685-58-6 (2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine)
1565685-58-6 structure
Product Name:2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine
CAS No:1565685-58-6
Molecular Formula:C10H14FN
Molecular Weight:167.223266124725
CID:6507765
PubChem ID:112562702
2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine Properties
Names and Identifiers
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- 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine
- EN300-1844082
- 1565685-58-6
-
- InChIKey： INYLLXSSJANMAC-UHFFFAOYSA-N
- Inchi： 1S/C10H14FN/c1-7-4-3-5-9(8(7)2)10(11)6-12/h3-5,10H,6,12H2,1-2H3
- SMILES： FC(CN)C1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 167.111027613g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 167.111027613g/mol
- Heavy Atom Count: 12
- Complexity: 138
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 26Ų
2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844082-0.05g |
2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine |
1565685-58-6 | 0.05g |
$948.0 | 2023-09-19 |
2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine Related Literature
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O. Kuzmina,L. Patel,C. Ashworth,E. Bakis,A. J. P. White,P. A. Hunt,T. Welton Dalton Trans., 2017,46, 12185-12200
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2. Back cover
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Kriti Srivastava,Sagar Sharma,Harkesh B. Singh,Udai P. Singh,Ray J. Butcher Chem. Commun., 2010,46, 1130-1132
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8. Back cover
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9. Fluorescent COFs with a highly conjugated structure for visual drug loading and responsive release†Bin Wang,Xicheng Liu,Peiwei Gong,Xingxing Ge,Zhe Liu Chem. Commun., 2020,56, 519-522
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Lin-An Cao,Guo-Lin Hou,Min-Lan Cai,Jing-Wei Xiu,Chen-Hao Fang,Fang-Li Yuan,Yun-Fa Chen RSC Adv., 2017,7, 20273-20280
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